Cas no 1111733-05-1 (potassium trifluoro(quinolin-3-yl)boranuide)

• Product Name: potassium trifluoro(quinolin-3-yl)boranuide
• CAS No: 1111733-05-1
• MF: C₉H₆BF₃KN
• MW: 235.055153369904
• MDL: MFCD09993441
• CID: 5013574
• PubChem ID: 25213127
• Update Time: 2025-06-09

potassium trifluoro(quinolin-3-yl)boranuide Chemical and Physical Properties

Names and Identifiers

• POTASSIUM QUINOLINE-3-YLTRIFLUOROBORATE
• MLS002705565
• Potassium quinolin-3-yl trifluroborate
• Potassium trifluoro(quinolin-3-yl)borate
• Potassiotrifluoro(3-quinolinyl) boron(V)
• SMR001572194
• J3.634.973E
• potassium trifluoro(quinolin-3-yl)boranuide

• MDL： MFCD09993441
• Inchi： 1S/C9H6BF3N.K/c11-10(12,13)8-5-7-3-1-2-4-9(7)14-6-8;/h1-6H;/q-1;+1
• InChI Key： GNQZZBVORZMUOG-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C1=CN=C2C=CC=CC2=C1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 212
• Topological Polar Surface Area: 12.9

Additional information on potassium trifluoro(quinolin-3-yl)boranuide

Introduction to Potassium Trifluoro(quinolin-3-yl)boranuide (CAS No. 1111733-05-1)

Potassium trifluoro(quinolin-3-yl)boranuide, a compound with the chemical formula K[B(OTf)(C₉H₆)₂], represents a significant advancement in the field of organoboron chemistry. This compound, identified by its CAS number 1111733-05-1, has garnered considerable attention due to its unique structural and electronic properties, which make it a valuable reagent in synthetic chemistry and material science. The presence of trifluoroborate and quinolinyl groups imparts distinctive characteristics that enhance its utility in various applications.

The< strong> potassium trifluoro(quinolin-3-yl)boranuide is synthesized through a carefully controlled process that involves the reaction of potassium hydroxide with trifluoroboric acid and a suitable quinolinyl boronate ester. The synthesis must be conducted under an inert atmosphere to prevent unwanted side reactions, ensuring the purity and stability of the final product. This compound's stability under ambient conditions makes it particularly useful for laboratory-scale applications where ease of handling is crucial.

In recent years, the< strong> potassium trifluoro(quinolin-3-yl)boranuide has been explored for its potential in pharmaceutical research. Its boronic acid derivatives are known to participate in Suzuki-Miyaura cross-coupling reactions, a pivotal method in drug development for constructing complex organic molecules. The quinolinyl moiety, a common pharmacophore in medicinal chemistry, adds to the compound's appeal due to its biological activity and interaction with biological targets. Researchers have leveraged this compound to develop novel intermediates for antiviral and anticancer agents, demonstrating its versatility in medicinal chemistry applications.

The< strong> potassium trifluoro(quinolin-3-yl)boranuide also finds applications in materials science, particularly in the synthesis of organic semiconductors and light-emitting diodes (OLEDs). The electron-withdrawing nature of the trifluoroborate group enhances the electronic properties of the quinolinyl ligand, making it an excellent candidate for designing materials with tailored optoelectronic characteristics. Recent studies have shown promising results in using this compound as a precursor for high-performance polymers that exhibit superior charge transport properties, which are essential for next-generation electronic devices.

Another area where< strong> potassium trifluoro(quinolin-3-yl)boranuide has made significant contributions is in catalysis. The compound's ability to act as a ligand in transition metal-catalyzed reactions has been exploited to develop more efficient catalysts for various organic transformations. For instance, it has been used in palladium-catalyzed coupling reactions, where its steric and electronic effects facilitate higher yields and selectivity compared to traditional ligands. This underscores the importance of< strong> potassium trifluoro(quinolin-3-yl)boranuide as a building block in modern synthetic methodologies.

The< strong> potassium trifluoro(quinolin-3-yl)boranuide is also of interest in the field of green chemistry. Its synthesis and applications align with the principles of sustainable chemistry by minimizing waste and utilizing efficient reaction conditions. Researchers have reported methods for recycling solvents and reagents derived from< strong> potassium trifluoro(quinolin-3-yl)boranuide, thereby reducing the environmental impact of its use. This aligns with global efforts to promote sustainable practices in chemical manufacturing and research.

In conclusion, the< strong> potassium trifluoro(quinolin-3-yl)boranuide, with its CAS number 1111733-05-1, is a multifaceted compound with broad applications across various scientific disciplines. Its role in pharmaceutical development, materials science, catalysis, and green chemistry highlights its significance as a research tool and industrial chemical. As research continues to uncover new uses for this compound, its importance is expected to grow further, driving innovation and progress in multiple fields.